3-(2-{4-[3-(Trifluormethyl)phenyl]-1-piperazinyl}ethyl)-5,5a,6,7,8,8a-hexahydrocyclopenta[3,4]pyrrolo[2,1-c][1,2,4]triazol

• IUPAC Name: 5-[2-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]ethyl]-3,4,6-triazatricyclo[6.3.0.02,6]undeca-2,4-diene
• InChI: InChI=1S/C21H26F3N5/c22-21(23,24)16-4-2-5-17(13-16)28-11-9-27(10-12-28)8-7-19-25-26-20-18-6-1-3-15(18)14-29(19)20/h2,4-5,13,15,18H,1,3,6-12,14H2
• InChI Key: BNRMWKUVWLKDQJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CN3C(=NN=C3C2C1)CCN4CCN(CC4)C5=CC=CC(=C5)C(F)(F)F
• Molecular Formula: C21H26F3N5
• DSSTOX Substance ID: DTXSID30883181
• Molecular Weight: 405.5 g/mol
• CAS RN: 108785-69-9

Description

Lorpiprazole, known by its brand name Normarex, is a marketed anxiolytic drug belonging to the phenylpiperazine group . It is primarily used for the treatment of major depressive disorder and is classified as a serotonin antagonist and reuptake inhibitor (SARI) . This compound is a piperazinyl-triazole derivative and has been described in the same group as trazodone, nefazodone, and etoperidone .

Scientific Research Applications

Lorpiprazole has a wide range of scientific research applications, including:

Chemistry: It is used as a model compound in studies involving serotonin antagonists and reuptake inhibitors.

Biology: Research on lorpiprazole helps in understanding the biological pathways and molecular targets involved in anxiety and depression.

Medicine: Lorpiprazole is used in clinical studies to evaluate its efficacy and safety in treating major depressive disorder and anxiety.

Industry: The compound is used in the pharmaceutical industry for the development of new anxiolytic and antidepressant drugs.

Preparation Methods

The synthesis of lorpiprazole involves the formation of a piperazinyl-triazole structure. The synthetic route typically includes the reaction of a piperazine derivative with a triazole compound under controlled conditions . Industrial production methods may involve solvent-free techniques or microwave-assisted synthesis to enhance reaction efficiency and yield . Specific reaction conditions, such as temperature, pressure, and catalysts, are optimized to achieve the desired product with high purity.

Chemical Reactions Analysis

Lorpiprazole undergoes various chemical reactions, including:

Reduction: Reduction reactions involve the removal of oxygen or the addition of hydrogen, typically using reducing agents such as lithium aluminum hydride.

Substitution: Substitution reactions involve the replacement of one functional group with another, often using reagents like halogens or alkylating agents.

Common reagents and conditions used in these reactions include acidic or basic environments, specific temperatures, and the presence of catalysts. The major products formed from these reactions depend on the specific reagents and conditions used.

Mechanism of Action

Lorpiprazole exerts its effects by antagonizing the 5-HT2A and 5-HT2C serotoninergic receptors, as well as the alpha1 and alpha2 adrenergic receptors . It also inhibits the SERT serotonin transporter at high doses . This diverse functional profile allows lorpiprazole to have a large therapeutic spectrum, from symptom control as an adjuvant of other drugs to the control of depressive syndromes as a monotherapy .

Comparison with Similar Compounds

Lorpiprazole is similar to other compounds in the phenylpiperazine group, such as:

• Trazodone
• Nefazodone
• Etoperidone
• Acaprazine
• Enpiprazole
• Mepiprazole
• Tolpiprazole

What sets lorpiprazole apart is its unique combination of serotonin antagonist and reuptake inhibitor properties, which contribute to its efficacy in treating major depressive disorder and anxiety .